Cas no 84217-80-1 (Phenol, 2,6-bis(1,1-dimethylethyl)-4-[2-(methylthio)-5-phenyl-4-thiazolyl]-)

• Product name: Phenol, 2,6-bis(1,1-dimethylethyl)-4-[2-(methylthio)-5-phenyl-4-thiazolyl]-
• CAS No: 84217-80-1
• MF: C₂₄H₂₉NOS₂
• MW: 411.623163938522
• CID: 667550
• PubChem ID: 15914614

Phenol, 2,6-bis(1,1-dimethylethyl)-4-[2-(methylthio)-5-phenyl-4-thiazolyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,6-bis(1,1-dimethylethyl)-4-[2-(methylthio)-5-phenyl-4-thiazolyl]-
• 2,6-ditert-butyl-4-(2-methylsulfanyl-5-phenyl-1,3-thiazol-4-yl)phenol
• DTXSID10579454
• 2,6-Di-tert-butyl-4-[2-(methylsulfanyl)-5-phenyl-1,3-thiazol-4-yl]phenol
• 84217-80-1
• SCHEMBL10787518

• Inchi： InChI=1S/C24H29NOS2/c1-23(2,3)17-13-16(14-18(20(17)26)24(4,5)6)19-21(28-22(25-19)27-7)15-11-9-8-10-12-15/h8-14,26H,1-7H3
• InChI Key： MOLBOLKFXJSFKZ-UHFFFAOYSA-N
• SMILES： CC(C)(C)C1=CC(=CC(=C1O)C(C)(C)C)C2=C(SC(=N2)SC)C3=CC=CC=C3

Computed Properties

• Exact Mass: 411.16905690g/mol
• Monoisotopic Mass: 411.16905690g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.1
• Topological Polar Surface Area: 86.7Ų